Cas no 835-42-7 (N-Phenyl-1H-indazol-3-amine)

• Product Name: N-Phenyl-1H-indazol-3-amine
• CAS No: 835-42-7
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD18064974
• CID: 5233875
• Update Time: 2026-03-08

N-Phenyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-1H-indazol-3-amine

• MDL： MFCD18064974
• Inchi： 1S/C13H11N3/c1-2-6-10(7-3-1)14-13-11-8-4-5-9-12(11)15-16-13/h1-9H,(H2,14,15,16)
• InChI Key： MWKZLAQDGRSBHS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N-Phenyl-1H-indazol-3-amine

Recent Advances in the Study of N-Phenyl-1H-indazol-3-amine (CAS: 835-42-7) in Chemical Biology and Pharmaceutical Research

N-Phenyl-1H-indazol-3-amine (CAS: 835-42-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in oncology and inflammation-related diseases. This research brief synthesizes the latest findings on the compound's molecular mechanisms, pharmacological properties, and applications in drug discovery.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-Phenyl-1H-indazol-3-amine exhibit potent inhibitory activity against several cancer-associated kinases, including JAK2 and FLT3. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's selectivity profile, resulting in derivatives with improved pharmacokinetic properties and reduced off-target effects.

In addition to its kinase inhibitory properties, recent computational studies have explored the compound's potential as a modulator of protein-protein interactions (PPIs). Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that N-Phenyl-1H-indazol-3-amine can effectively bind to the interface of several disease-relevant PPIs, suggesting its utility in targeting traditionally "undruggable" protein targets. These findings open new avenues for the development of next-generation therapeutics.

The compound's synthetic accessibility has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis route for N-Phenyl-1H-indazol-3-amine that reduces production costs while maintaining high purity standards. This advancement is particularly significant for facilitating the compound's transition from bench-scale research to potential clinical applications.

Pharmacokinetic studies have provided valuable insights into the compound's drug-like properties. Research published in Xenobiotica (2023) demonstrated favorable metabolic stability and oral bioavailability of N-Phenyl-1H-indazol-3-amine derivatives in preclinical models. These findings support the compound's potential as a lead candidate for further drug development.

Looking forward, several research groups have reported plans to investigate the therapeutic potential of N-Phenyl-1H-indazol-3-amine in specific disease contexts. Ongoing studies are exploring its efficacy in models of autoimmune disorders and hematological malignancies, with preliminary results expected in late 2024. The compound's unique chemical structure and demonstrated biological activities position it as a promising candidate for the development of novel therapeutic agents across multiple disease areas.